Cas no 874999-81-2 (5-(3-Methoxycarbonylphenyl)-furan-2-carboxylic acid)

5-(3-Methoxycarbonylphenyl)-furan-2-carboxylic acid structure
874999-81-2 structure
Product Name:5-(3-Methoxycarbonylphenyl)-furan-2-carboxylic acid
CAS No:874999-81-2
MF:C13H10O5
MW:246.215504169464
CID:709768
PubChem ID:4189541
Update Time:2025-04-19

5-(3-Methoxycarbonylphenyl)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-Methoxycarbonylphenyl)-furan-2-carboxylic acid
    • 5-(3-methoxycarbonylphenyl)furan-2-carboxylic Acid
    • AKOS000296204
    • 5-(3-(Methoxycarbonyl)phenyl)furan-2-carboxylic acid
    • 874999-81-2
    • SCHEMBL13269280
    • VQHMVSOPNCHNBW-UHFFFAOYSA-N
    • DTXSID90400550
    • 5-[3-(Methoxycarbonyl)phenyl]furan-2-carboxylic acid
    • Inchi: 1S/C13H10O5/c1-17-13(16)9-4-2-3-8(7-9)10-5-6-11(18-10)12(14)15/h2-7H,1H3,(H,14,15)
    • InChI Key: VQHMVSOPNCHNBW-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=CC=C1C1C=CC=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 246.053
  • Monoisotopic Mass: 246.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.7A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4
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